Cas no 18910-32-2 (Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-)

• Product Name: Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-
• CAS No: 18910-32-2
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 230374
• PubChem ID: 297364
• Update Time: 2025-04-19

Phenol,3-bromo-4-methoxy-2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-bromo-4-methoxy-2,5,6-trimethyl-
• NSC168492
• NSC-168492
• DTXSID50304949
• 18910-32-2
• 3-bromo-4-methoxy-2,5,6-trimethylphenol

• Inchi： 1S/C10H13BrO2/c1-5-6(2)10(13-4)8(11)7(3)9(5)12/h12H,1-4H3
• InChI Key： CKJSBAQLECIWNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C)C(=C1C)O)OC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46